Cas no 2229438-58-6 (N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine
• CAS No: 2229438-58-6
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• CID: 5849556
• PubChem ID: 165860167
• Update Time: 2025-10-30

N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine
• EN300-1924416
• 2229438-58-6
• N-[(4-bromo-2-nitrophenyl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C8H9BrN2O3/c1-10(12)5-6-2-3-7(9)4-8(6)11(13)14/h2-4,12H,5H2,1H3
• InChI Key： CIWVGZMBUSCZPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CN(C)O

Computed Properties

• Exact Mass: 259.97965g/mol
• Monoisotopic Mass: 259.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.3Ų

Additional information on N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine

Introduction to N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2229438-58-6)

N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine, a compound with the CAS number 2229438-58-6, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both 4-bromo-2-nitrophenyl and N-methylhydroxylamine moieties in its molecular framework suggests a rich chemical reactivity that could be exploited for various synthetic and pharmacological purposes.

The 4-bromo-2-nitrophenyl group is a well-known pharmacophore that has been extensively studied for its role in modulating biological pathways. This moiety is often incorporated into drug candidates due to its ability to interact with specific targets, such as enzymes and receptors, thereby influencing cellular processes. The bromine atom, in particular, provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In contrast, the N-methylhydroxylamine moiety introduces a hydroxylamine group, which is known for its reactivity in various chemical transformations. Hydroxylamine derivatives have been explored in medicinal chemistry for their potential as intermediates in the synthesis of more complex molecules. The N-methyl group further enhances the compound's complexity, offering additional sites for interaction with biological systems.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional compounds that can engage multiple targets simultaneously. N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine fits this description well, as its dual pharmacophoric nature could enable it to modulate multiple pathways simultaneously. This characteristic makes it an attractive candidate for further investigation in the development of combination therapies.

The synthesis of N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine involves a series of well-established organic reactions, including bromination and nitration of aromatic precursors, followed by nucleophilic substitution and alkylation. These steps highlight the compound's synthetic accessibility, which is crucial for its exploration in both academic and industrial settings. The ability to produce this compound efficiently allows researchers to conduct more extensive studies on its biological activity and potential therapeutic applications.

The biological activity of N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine has been preliminarily investigated in several models. Initial studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases. The nitro group, in particular, has been shown to play a role in modulating redox-sensitive signaling pathways, which are often dysregulated in disease states.

The incorporation of the bromine atom into the aromatic ring provides an additional layer of complexity, as brominated compounds are known to exhibit diverse biological activities. For instance, some brominated derivatives have been reported to possess antimicrobial properties, making them valuable candidates for the development of new antibiotics. The combination of these features in N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine suggests that it may have broad-spectrum activity against various pathogens.

Furthermore, the N-methylhydroxylamine moiety has been implicated in the development of antitumor agents. Hydroxylamine derivatives have shown promise in inhibiting key enzymes involved in cancer cell proliferation and survival. The structural flexibility offered by this group allows for fine-tuning of interactions with biological targets, potentially leading to more effective drug candidates.

In conclusion, N-(4-bromo-2-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2229438-58-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an intriguing candidate for further exploration. As research continues to uncover new therapeutic strategies, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.